Cas no 107870-81-5 (4-Hydroxybutyryl-L-Carnitine)

4-Hydroxybutyryl-L-Carnitine structure

Product Name:4-Hydroxybutyryl-L-Carnitine

CAS No:107870-81-5

Molecular Formula:C₁₁H₂₁NO₅

Molecular Weight:247.288143873215

CID:4556417

4-Hydroxybutyryl-L-Carnitine Properties

Names and Identifiers

- 4-Hydroxybutyryl-L-carnitine
- InChIKey： ZFJOZGQNTJRPDE-SECBINFHSA-N
- Inchi： 1S/C11H21NO5/c1-12(2,3)8-9(7-10(14)15)17-11(16)5-4-6-13/h9,13H,4-8H2,1-3H3/t9-/m1/s1
- SMILES： [C@@H](CC(=O)[O-])(C[N+](C)(C)C)OC(=O)CCCO

Experimental Properties

Solubility: DMSO (Slightly), Methanol (Slightly)

4-Hydroxybutyryl-L-Carnitine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
AN HUI ZE SHENG Technology Co., Ltd.	H824650-10mg	4-Hydroxybutyryl-L-carnitine	107870-81-5		10mg	￥1200.00	2023-09-15

4-Hydroxybutyryl-L-Carnitine Related Literature

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2. Element mass spectrometry as a tool for high-resolution temporal dynamics investigations of peptide phosphorylation†

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3. Chiral Co(iii)(salen)-catalysed hydrolytic kinetic resolution of racemic epoxides in ionic liquids

Dong Joon Choo,Woo Ho Shim,Dong Hoon Lee,Eun Joo Roh,Sang-gi Lee,Choong Eui Song Chem. Commun., 2003, 1100-1101
4. Electronic, mechanical and piezoelectric properties of glass-like complex Na2Si1−xGexO3 (x = 0.0, 0.25, 0.50, 0.75, 1.0)

G. S. L. Fabris,J. R. Sambrano,G. Abdurakhmanov,D. P. Rai RSC Adv., 2022,12, 27666-27678
5. Rhodium(iii)-catalyzed dehydrogenative dialkenylation of the monocarba-closo-decaborate cluster by regioselective B–H activation†

Xuewei Liang,Yunjun Shen,Kang Zhang,Jiyong Liu,Simon Duttwyler Chem. Commun., 2018,54, 12451-12454
6. Controlled synthesis and luminescence properties of GdF3 with different crystalline phases and morphologies

Yi Li,Yuexin Wang,Yanhua Song,Xiuqing Zhou,Keyan Zheng,Ye Sheng,Haifeng Zou CrystEngComm, 2017,19, 1517-1527
7. Novel soluble poly(ether imide)s with trifluoromethyl and chloride pendant groups for optical materials†

Yu Liu,Chang Gao,Linjiu Xiao,Ying Xie,Yu Wang,Wenze Li RSC Adv., 2016,6, 16404-16412
8. ReaxFF-molecular dynamics simulations of non-oxidative and non-catalyzed thermal decomposition of methane at high temperatures†

Norbert Lümmen Phys. Chem. Chem. Phys., 2010,12, 7883-7893
9. Monitoring the site-specific incorporation of dual fluorophore-quencher base analogues for target DNA detection by an unnatural base pair system†

Rie Yamashige,Tsuneo Mitsui Org. Biomol. Chem., 2011,9, 7504-7509
10. Back cover

New J. Chem., 2020,44, 17131-17132

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